(4-(5,6-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)(isoxazol-5-yl)methanone

• IUPAC Name: [4-(5,6-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-(1,2-oxazol-5-yl)methanone
• InChI: InChI=1S/C17H18N4O2S/c1-11-9-13-15(10-12(11)2)24-17(19-13)21-7-5-20(6-8-21)16(22)14-3-4-18-23-14/h3-4,9-10H,5-8H2,1-2H3
• InChI Key: XMKRQQRWYPJLPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)SC(=N2)N3CCN(CC3)C(=O)C4=CC=NO4
• Molecular Formula: C17H18N4O2S
• Molecular Weight: 342.4 g/mol

Description

(4-(5,6-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)(isoxazol-5-yl)methanone is a chemical compound that has gained significant attention in scientific research. It is a heterocyclic compound that has shown promising results in various fields, including medicinal chemistry, pharmacology, and neuroscience.

Scientific Research Applications

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic Activity

. This could potentially make them useful in the development of new pain medications.

Anti-inflammatory Activity

. This could potentially make them useful in treating conditions characterized by inflammation, such as arthritis or certain autoimmune diseases.

Antimicrobial and Antifungal Activities

. This could potentially make them useful in the development of new antibiotics or antifungal medications.

Antiviral Activity

. This could potentially make them useful in the treatment of viral infections.

Antitumor or Cytotoxic Drug Molecules

. This could potentially make them useful in the development of new cancer treatments. .

Neuroprotective Activity

. This could potentially make them useful in the treatment of neurodegenerative diseases like Alzheimer’s or Parkinson’s.

Diuretic Activity

. This could potentially make them useful in the treatment of conditions like hypertension or certain types of heart disease.

Mechanism of Action

Target of Action

Compounds with similar structures, such as substituted 4 (thiazol-5-yl)-2-(phenylamino)pyrimidines, have been reported to be highly active cdk9 inhibitors . CDK9 is a cyclin-dependent kinase that plays a crucial role in the regulation of transcription and cell cycle progression .

Mode of Action

Based on the activity of structurally similar compounds, it can be inferred that this compound might interact with its target, cdk9, inhibiting its activity and leading to changes in the cell cycle progression .

Biochemical Pathways

The inhibition of CDK9 can affect multiple biochemical pathways. CDK9 is involved in the phosphorylation of the retinoblastoma protein (Rb), which is a key event in the transition from the G1 to S phase of the cell cycle . Therefore, the inhibition of CDK9 can potentially disrupt cell cycle progression, leading to cell cycle arrest .

Result of Action

Based on the activity of structurally similar compounds, it can be inferred that the inhibition of cdk9 can lead to cell cycle arrest, potentially leading to the death of cancer cells .